Cas no 2176201-87-7 (2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide)

• Product Name: 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide
• CAS No: 2176201-87-7
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 5337637
• Update Time: 2025-10-10

2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetylphenoxy)-N-((6-cyclopropylpyrimidin-4-yl)methyl)acetamide
• 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide

• Inchi： 1S/C18H19N3O3/c1-12(22)13-4-6-16(7-5-13)24-10-18(23)19-9-15-8-17(14-2-3-14)21-11-20-15/h4-8,11,14H,2-3,9-10H2,1H3,(H,19,23)
• InChI Key： FWZHYIQBDFLDLL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1)CC(NCC1=CC(C2CC2)=NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 445
• XLogP3: 1.3
• Topological Polar Surface Area: 81.2

Additional information on 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide

Introduction to 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide (CAS No. 2176201-87-7)

2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide, identified by its CAS number 2176201-87-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate pharmacophoric elements from different chemical scaffolds, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide consists of a phenoxy group linked to an acetyl moiety, which is further connected to an acetamide group. The acetamide moiety is, in turn, attached to a benzyl group that is substituted with a cyclopropyl ring and a pyrimidine ring at the 4-position. This intricate arrangement of functional groups provides multiple sites for interaction with biological targets, making it a versatile molecule for medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel compounds that combine the properties of acetyl derivatives with those of pyrimidine-based structures. The pyrimidine ring, in particular, is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The presence of the cyclopropyl group in the pyrimidine moiety further enhances the structural complexity and potentially modulates the biological activity of the compound.

One of the most compelling aspects of 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide is its potential as a lead compound for the development of new therapeutic agents. The combination of an acetylphenoxy group and a pyrimidine-based benzyl derivative suggests that this compound may exhibit multiple biological activities. Preliminary studies have indicated that such molecules may have properties relevant to various therapeutic areas, including central nervous system disorders, metabolic diseases, and infectious diseases.

The acetylphenoxy group is known to be a versatile pharmacophore that can interact with biological targets through hydrogen bonding and hydrophobic interactions. This group has been successfully incorporated into numerous drugs and drug candidates, demonstrating its utility in modulating biological activity. The presence of this moiety in 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide suggests that it may have similar interactions with biological targets, potentially leading to therapeutic effects.

The pyrimidine ring in this compound is another key pharmacophoric element that contributes to its potential biological activity. Pyrimidine derivatives are widely recognized for their role in various biological processes and have been extensively studied for their therapeutic potential. The cyclopropyl group attached to the pyrimidine ring adds an additional layer of structural complexity, which may influence the compound's bioavailability and interactions with biological targets. This unique structural feature makes 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide an intriguing candidate for further exploration.

In recent years, there has been significant progress in the development of computational methods for predicting the biological activity of novel compounds. These methods have enabled researchers to rapidly screen large libraries of compounds and identify promising candidates for further investigation. The use of computational tools has been particularly valuable in studying complex molecules like 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide, allowing researchers to gain insights into its potential biological activities without the need for extensive experimental testing.

The synthesis of 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules efficiently and with high purity. The synthesis typically involves multiple steps, including condensation reactions, cyclization reactions, and functional group transformations. Each step must be carefully optimized to ensure high yields and minimal side products.

Preliminary pharmacological studies on related compounds have provided valuable insights into the potential therapeutic applications of molecules like 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide. These studies have shown that such compounds may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For example, some derivatives have demonstrated inhibitory activity against kinases and other enzymes implicated in cancer progression.

The benzylcyclopropylpyrimidine moiety in this compound is particularly interesting from a pharmacological perspective. This structural feature has been shown to enhance binding affinity and selectivity towards certain biological targets. By incorporating this moiety into drug candidates, researchers can fine-tune the pharmacological properties of the compound to improve its therapeutic efficacy.

In conclusion, 2-(4-acetylphenoxy)-N-[(6-cyclopropylpyrimidin-4-yl)methyl]acetamide (CAS No. 2176201-87-7) is a promising compound with unique structural features that make it an attractive candidate for further investigation in drug discovery and development. Its combination of acetylphenoxy and pyrimidine-based pharmacophores suggests potential therapeutic applications across multiple disease areas. Advances in computational chemistry and synthetic methods have made it possible to explore the full potential of this compound, paving the way for new therapeutic agents.